Cas no 17288-50-5 (5-Methoxy-1H-pyrrolo[3,2-b]pyridine-2-carbaldehyde)

5-Methoxy-1H-pyrrolo[3,2-b]pyridine-2-carbaldehyde structure
17288-50-5 structure
Product Name:5-Methoxy-1H-pyrrolo[3,2-b]pyridine-2-carbaldehyde
CAS No:17288-50-5
MF:C9H8N2O2
MW:176.172021865845
MDL:MFCD08448191
CID:855017
PubChem ID:15275363
Update Time:2025-04-19

5-Methoxy-1H-pyrrolo[3,2-b]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-methoxy-1H-pyrrolo[3,2-b]pyridine-2-carbaldehyde
    • 5-methoxy-1H-Pyrrolo[3,2-b]pyridine-2-carboxaldehyde
    • 1H-Pyrrolo[3,2-b]pyridine-2-carboxaldehyde, 5-methoxy-
    • LogP
    • 5-Methoxy-4-azaindole-2-carbaldehyde
    • 2-formyl-5-methoxy-4-azaindole
    • FCH860409
    • RP09551
    • SY246189
    • Z2565
    • H29092
    • AKOS006288929
    • AC4708
    • DB-064877
    • CS-0131084
    • 17288-50-5
    • J-517668
    • SCHEMBL1788955
    • DTXSID70570886
    • MFCD08448191
    • 5-Methoxy-1H-pyrrolo[3,2-b]pyridine-2-carbaldehyde ,97%
    • 5-Methoxy-1H-pyrrolo[3,2-b]pyridine-2-carbaldehyde
    • MDL: MFCD08448191
    • Inchi: 1S/C9H8N2O2/c1-13-9-3-2-7-8(11-9)4-6(5-12)10-7/h2-5,10H,1H3
    • InChI Key: CRYWKVXCWDXHPQ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=C(C=C(C=O)N2)N=1

Computed Properties

  • Exact Mass: 176.05864
  • Monoisotopic Mass: 176.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.347
  • Boiling Point: 363.3°C at 760 mmHg
  • Flash Point: 173.5°C
  • Refractive Index: 1.691
  • PSA: 54.98

5-Methoxy-1H-pyrrolo[3,2-b]pyridine-2-carbaldehyde Pricemore >>

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